Cas no 942034-79-9 (Ethyl3-(4-phenylpiperazin-1-yl)propanoate)

• Product Name: Ethyl3-(4-phenylpiperazin-1-yl)propanoate
• CAS No: 942034-79-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 2196218
• PubChem ID: 53482094
• Update Time: 2025-05-25

Ethyl3-(4-phenylpiperazin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,4-dimethylthiazol-5-yl)acetate
• Ethyl3-(4-phenylpiperazin-1-yl)propanoate
• methyl 2-(dimethyl-1,3-thiazol-5-yl)acetate

• Inchi： 1S/C8H11NO2S/c1-5-7(4-8(10)11-3)12-6(2)9-5/h4H2,1-3H3
• InChI Key： CLBVLVVWGNHKMA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CC(=O)OC

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on Ethyl3-(4-phenylpiperazin-1-yl)propanoate

Comprehensive Overview of Ethyl 3-(4-phenylpiperazin-1-yl)propanoate (CAS No. 942034-79-9): Properties, Applications, and Research Insights

Ethyl 3-(4-phenylpiperazin-1-yl)propanoate (CAS No. 942034-79-9) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a phenylpiperazine moiety, is widely studied for its potential role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Researchers and industry professionals frequently search for terms like "Ethyl 3-(4-phenylpiperazin-1-yl)propanoate synthesis," "CAS 942034-79-9 applications," and "phenylpiperazine derivatives in drug discovery," reflecting its relevance in modern medicinal chemistry.

The molecular structure of Ethyl 3-(4-phenylpiperazin-1-yl)propanoate combines a piperazine ring with a phenyl group and an ethyl propanoate side chain, contributing to its unique physicochemical properties. Its lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability, a critical factor in CNS-targeted therapeutics. Recent trends in AI-driven drug design and computational chemistry have further highlighted its potential, with queries such as "machine learning for piperazine derivatives" gaining traction in scientific databases.

In pharmaceutical applications, CAS 942034-79-9 is often explored as an intermediate in the synthesis of compounds targeting dopamine and serotonin receptors. These receptors are implicated in conditions like anxiety, depression, and neurodegenerative diseases, aligning with growing public interest in "mental health therapeutics" and "neuropharmacology advancements." The compound's structure-activity relationship (SAR) is a focal point for researchers aiming to develop novel GPCR (G-protein-coupled receptor) modulators.

From a synthetic chemistry perspective, Ethyl 3-(4-phenylpiperazin-1-yl)propanoate is typically prepared via nucleophilic substitution reactions or esterification protocols. Optimizing its yield and purity is a common challenge, driving searches for "green chemistry approaches for piperazine esters" and "scalable synthesis of CAS 942034-79-9." Environmental sustainability in chemical production is a hot topic, and this compound's synthesis pathways are being reevaluated to reduce organic solvent use.

Analytical characterization of 942034-79-9 involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with regulatory standards for pharmaceutical intermediates. The rise of "quality-by-design (QbD)" principles in drug development has increased demand for high-purity batches, as reflected in search queries like "analytical methods for phenylpiperazine derivatives."

Beyond pharmaceuticals, Ethyl 3-(4-phenylpiperazin-1-yl)propanoate has niche applications in material science, particularly in designing functionalized polymers with tailored electronic properties. Its aromatic and heterocyclic components make it a candidate for organic semiconductors, linking to trending topics like "flexible electronics" and "bio-compatible materials."

In summary, CAS No. 942034-79-9 represents a versatile scaffold bridging medicinal chemistry and advanced materials. Its ongoing study addresses both healthcare challenges and technological innovations, resonating with interdisciplinary research trends. As the scientific community prioritizes precision medicine and sustainable chemistry, this compound's role is likely to expand, fueled by emerging data from high-throughput screening and molecular modeling platforms.